Cas no 15268-49-2 (Propane,2-methyl-1-propoxy-)

• Product Name: Propane,2-methyl-1-propoxy-
• CAS No: 15268-49-2
• MF: C₇H₁₆O
• MW: 116.201342582703
• CID: 212252
• PubChem ID: 139920
• Update Time: 2025-04-19

Propane,2-methyl-1-propoxy- Chemical and Physical Properties

Names and Identifiers

• Propane,2-methyl-1-propoxy-
• 2-methyl-1-propoxypropane
• Ether, isobutyl propyl
• Isobutyl propyl ether
• Isobutylpropyl ether
• Propane, 2-methyl-1-propoxy-
• SCHEMBL130848
• 2-methyl-1-propoxy-propane
• 15268-49-2
• DTXSID20165100

• Inchi： 1S/C7H16O/c1-4-5-8-6-7(2)3/h7H,4-6H2,1-3H3
• InChI Key： NKBWHRMIYKMDDN-UHFFFAOYSA-N
• SMILES： O(CCC)CC(C)C

Computed Properties

• Exact Mass: 116.12018
• Monoisotopic Mass: 116.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 41.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.7549
• Melting Point: -95.35°C (estimate)
• Boiling Point: 107.85°C
• Refractive Index: 1.3852
• PSA: 9.23